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Compound of Interest

Compound Name: Glabrescone C

Cat. No.: B15144227

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Glabrescone C is a chalcone, a class of natural compounds belonging to the flavonoid family,
recognized for its significant anti-inflammatory properties. It functions as a direct and potent
inhibitor of IkB kinase (IKK) subunits a and 3, key regulators of the NF-kB signaling pathway.
This document provides a comprehensive overview of the available technical information on
Glabrescone C, including its chemical properties, biological activity, and the underlying
mechanism of action. Due to the limited availability of primary research data in the public
domain, this guide synthesizes information from commercial suppliers and general literature on
related compounds.

Chemical Structure and Properties

While the definitive peer-reviewed structural elucidation of Glabrescone C is not readily
available, information from chemical suppliers provides foundational data.

Chemical Identity
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Identifier Value Source

CAS Number 2757214-13-2 Chemical Supplier Catalogs
Molecular Formula C19H2207 DC Chemicals

Molecular Weight 362.37 g/mol DC Chemicals

Physicochemical Properties (Predicted)

The following properties are predicted based on computational models and have not been
experimentally verified in publicly accessible literature.

Property Predicted Value Source
Boiling Point 597.651 + 50.0 °C ChemicalBook
Density 1.344 £ 0.1 g/cm3 ChemicalBook

Note: These values should be considered estimates until experimental data becomes available.

Biological Activity and Mechanism of Action

Glabrescone C is characterized as a potent inhibitor of the I1kB kinase (IKK) complex,
specifically targeting the IKKa and IKKB subunits. This inhibition directly impacts the nuclear
factor-kappa B (NF-kB) signaling pathway, a critical mediator of inflammatory responses.

Inhibition of IKKa/f3

The primary mechanism of action for Glabrescone C is its direct binding to IKKa and IKKf3.
These kinases are responsible for the phosphorylation of IkBa, an inhibitory protein that
sequesters NF-kB in the cytoplasm. Phosphorylation of IkBa leads to its ubiquitination and
subsequent proteasomal degradation, allowing NF-kB to translocate to the nucleus and
activate the transcription of pro-inflammatory genes. By inhibiting IKKa and IKK[3, Glabrescone
C prevents the degradation of IkBa, thereby blocking NF-kB activation and downstream
inflammatory signaling.

Anti-Inflammatory Effects
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The potent anti-inflammatory properties of Glabrescone C are a direct consequence of its
IKKa/B inhibitory activity. By suppressing the NF-kB pathway, Glabrescone C can theoretically
mitigate the expression of a wide range of inflammatory mediators, including cytokines,
chemokines, and adhesion molecules.

Signaling Pathway

The following diagram illustrates the role of Glabrescone C in the NF-kB signaling pathway.
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Caption: The inhibitory effect of Glabrescone C on the NF-kB signaling pathway.
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Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of
Glabrescone C are not available in the public scientific literature. Researchers interested in
working with this compound would need to develop their own methodologies based on
standard practices for the study of natural product chalcones and IKK inhibitors.

General Workflow for Isolation and Characterization

The following diagram outlines a hypothetical workflow for the isolation and characterization of

a novel chalcone like Glabrescone C from a plant source.
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Caption: A general workflow for the isolation and characterization of Glabrescone C.
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Conclusion and Future Directions

Glabrescone C represents a promising natural product with significant potential as an anti-
inflammatory agent. Its targeted inhibition of the IKKa/(3 kinases makes it a valuable tool for
studying the NF-kB signaling pathway and a potential lead compound for the development of
novel therapeutics for inflammatory diseases. However, the lack of publicly available primary
research data, including its definitive chemical structure, detailed spectroscopic data, and
comprehensive biological activity profile, is a significant limitation.

Future research should focus on the following:

* |solation and Complete Structure Elucidation: The isolation of Glabrescone C from its
natural source and its complete structural characterization using modern spectroscopic
techniques are paramount.

o Total Synthesis: The development of a synthetic route to Glabrescone C would provide a
reliable source of the compound for further studies and allow for the generation of analogs
with improved properties.

 In-depth Biological Evaluation: Comprehensive in vitro and in vivo studies are needed to fully
characterize the anti-inflammatory activity, selectivity, potency, and potential therapeutic
applications of Glabrescone C.

o Pharmacokinetic and Toxicological Profiling: A thorough evaluation of the ADME (absorption,
distribution, metabolism, and excretion) and toxicity profiles of Glabrescone C is essential
for its development as a drug candidate.

The elucidation of these key aspects will be critical in advancing our understanding of
Glabrescone C and harnessing its therapeutic potential.

« To cite this document: BenchChem. [Glabrescone C: A Potent Anti-Inflammatory Chalcone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-
properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227?utm_src=pdf-body
https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-properties
https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-properties
https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-properties
https://www.benchchem.com/product/b15144227#glabrescone-c-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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